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Compound of Interest

Compound Name: STRONTIUM PHOSPHIDE

Cat. No.: B1143653

Welcome to the technical support center for the investigation of strontium phosphide (Sr3P-2).
This resource is designed for researchers, scientists, and drug development professionals
working with this highly reactive material. The focus of this guide is on "surface passivation,"
which for strontium phosphide primarily involves the stringent exclusion of atmospheric gases
and moisture to prevent its rapid degradation.

Frequently Asked Questions (FAQs)

Q1: What is strontium phosphide and why is it considered a challenging material to work
with?

Strontium phosphide (SrsP2) is a black crystalline solid.[1] It is a highly reactive inorganic
compound used as a laboratory reagent and in the manufacturing of chemically reactive
devices.[1][2] Its primary challenge lies in its extreme sensitivity to moisture and air.[2][3] Upon
contact with water or even atmospheric humidity, it rapidly decomposes to produce phosphine
(PHs) gas.[1][2][3] Phosphine is a highly toxic and flammable gas, often igniting spontaneously
in air.[2][3] This reactivity necessitates specialized handling techniques to maintain the
material's integrity and ensure laboratory safety.

Q2: What are the primary products of strontium phosphide degradation?

The main degradation reaction of strontium phosphide is with water, which produces
strontium hydroxide and phosphine gas, as shown in the following reaction:[1]
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Sr3P2 + 6H20 — 3Sr(OH)2 + 2PHs

In the presence of acids, it reacts to form the corresponding strontium salt and phosphine gas:

[1]
SrsP2 + 6HCI| - 3SrCl2 + 2PHs
Q3: What is meant by "surface passivation" for strontium phosphide?

For strontium phosphide, surface passivation is not about applying a coating in the traditional
sense. Due to its high reactivity, any such coating process would likely lead to immediate
decomposition. Therefore, "surface passivation" refers to the methods and procedures used to
handle and store the material in an environment that prevents its surface from coming into
contact with reactive atmospheric components like oxygen and water. This is achieved through
the use of inert atmosphere techniques.[4][5][6]

Q4: What are the visible signs of strontium phosphide degradation?

The primary visible sign of degradation is a change in the material's appearance from a black
crystalline solid to a lighter-colored powder, which could be the formation of strontium
hydroxide or other decomposition products. A key indicator of decomposition is the
characteristic garlic-like or fishy odor of phosphine gas.[7] However, relying on odor is
extremely dangerous due to the high toxicity of phosphine.[2] The use of phosphine gas
detectors is highly recommended.[8][9][10]

Q5: How should | store strontium phosphide?

Strontium phosphide must be stored in a tightly sealed container under a dry, inert
atmosphere, such as argon or nitrogen.[11] The most common and effective method for long-
term storage is within a glovebox with a continuously purified inert atmosphere.[5] If a glovebox
is not available, storage in a desiccator filled with a suitable desiccant and purged with an inert
gas can be a temporary solution, although this is less ideal.
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Issue

Possible Cause

Recommended Action

Garlic-like or fishy odor
detected in the lab.

Strontium phosphide
decomposition and release of

phosphine gas.

IMMEDIATE EVACUATION of
the area is necessary. Activate
the laboratory's emergency
response protocol. Do not
attempt to clean up the spill
without proper personal
protective equipment (PPE),
including a self-contained
breathing apparatus (SCBA).
[2] Use a phosphine gas
detector to monitor the area.[8]
[91[10]

Sample appears discolored or

has turned into a powder.

Exposure to air and/or

moisture.

The sample has likely
decomposed and may not be
suitable for your experiment.
Dispose of the material
according to your institution's
hazardous waste guidelines.
Review your handling and
storage procedures to identify

the source of the exposure.

Inconsistent experimental

results.

Partial degradation of the

strontium phosphide reagent.

Ensure that all handling and
transfers of strontium
phosphide are performed
under a strictly inert
atmosphere. Use freshly
opened or properly stored

material for each experiment.

Pressure buildup in a sealed

reaction vessel.

Decomposition of strontium
phosphide leading to the

evolution of phosphine gas.

DO NOT open the vessel
directly. Cool the vessel if the
reaction is exothermic. If
possible and safe to do so,
vent the pressure through a

bubbler containing a
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neutralizing solution (e.g.,
bleach) in a well-ventilated

fume hood.

Quantitative Data on Reactivity

The reactivity of strontium phosphide with water is rapid. While detailed kinetic data under
varying humidity levels is not readily available in the literature, the following table summarizes
its known reactivity.

Reactant Conditions Observation Reference

Half of the maximum
o Spilled into an excess  theoretical yield of
Water (liquid) ) ) [2][3]
of water phosphine gas is

created in 15 minutes.

Decomposes,
] o ) evolving toxic
Moisture in air Ambient ] ) [2][3]
phosphine which often

ignites.

Vigorous reaction to
Acids Aqueous solution form strontium salts [1]

and phosphine.

Experimental Protocols
Protocol 1: Handling and Weighing Strontium Phosphide
in a Glovebox

This protocol outlines the procedure for safely weighing and preparing strontium phosphide
for an experiment using a glovebox.

Materials:

o Strontium phosphide in its original sealed container
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Spatula

Weighing boat or paper

Tared and sealed vial for the weighed sample

Glovebox with an inert atmosphere (Argon or Nitrogen, <1 ppm Oz and Hz0)

Laboratory notebook and pen compatible with the glovebox environment
Procedure:

o Preparation: Ensure the glovebox is operating under optimal inert conditions. Check the
oxygen and moisture levels.

o Transfer into Glovebox: Introduce the sealed container of strontium phosphide, spatula,
weighing boat, and the tared vial into the glovebox antechamber.

e Purge Antechamber: Evacuate and refill the antechamber with the inert glovebox gas for at
least three cycles to remove any atmospheric contaminants.[12]

o Transfer into Main Chamber: Once the purging is complete, transfer the items from the
antechamber into the main glovebox chamber.

e Weighing:
o Carefully open the strontium phosphide container inside the glovebox.

o Using the spatula, transfer the desired amount of the black crystalline solid to the weighing
boat on a balance inside the glovebox.

o Record the mass.
o Sample Transfer: Transfer the weighed strontium phosphide into the prepared tared vial.

e Sealing: Securely seal the vial containing the weighed sample.
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o Cleanup: Tightly close the main strontium phosphide container. Clean the spatula and
weighing area within the glovebox.

» Removal from Glovebox: Transfer the sealed vial and any waste materials to the
antechamber, and then remove them after the appropriate purging cycles.

Protocol 2: Setting up a Reaction using Schilenk Line
Techniques

This protocol describes how to add strontium phosphide to a reaction flask under an inert
atmosphere using a Schlenk line.

Materials:

Sealed vial of pre-weighed strontium phosphide (from Protocol 1)
e Schlenk flask with a sidearm and a ground glass joint

e Rubber septum

¢ Schlenk line with a dual vacuum/inert gas manifold

e Dry, degassed solvent

o Syringes and needles (oven-dried)

Procedure:

¢ Flask Preparation: Flame-dry the Schlenk flask under vacuum to remove any adsorbed
moisture from the glass surfaces.[13] Allow the flask to cool under a positive pressure of inert
gas.

 Inert Atmosphere: Place a rubber septum on the ground glass joint of the flask and connect
the sidearm to the Schlenk line. Evacuate the flask and backfill with inert gas. Repeat this
cycle three times.[6]

» Solvent Addition: Add the dry, degassed solvent to the flask via a cannula or a dry syringe
under a positive flow of inert gas.
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e Solid Addition:

o Briefly remove the septum while maintaining a strong positive outflow of inert gas from the
neck of the flask.

o Quickly add the pre-weighed strontium phosphide from the vial into the flask.
o Immediately reseal the flask with the septum.

o Reaction Initiation: Once all reagents are added, the reaction can be stirred and heated as
required under a continuous positive pressure of inert gas (a bubbler is used to monitor the
gas flow).

Visualizations
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Water / Moisture (H20) —| Strontium Hydroxide (Sr(OH)2)

(White Powder)

Reaction

Strontium Phosphide (SrsP2) Decomposition Phosphine Gas (PHs)
(Black Solid) ™ (Toxic, Flammable)

Reaction

Strontium Chloride (SrCl2)
(Aqueous)

Acid (e.g., HCI)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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